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Compound of Interest

Compound Name: Acid Red 151

Cat. No.: B1583777

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Red 151, a synthetic monoazo dye, is widely utilized in various industrial applications,
particularly in the textile and leather industries, for its vibrant red coloration.[1] While broadly
classified under "fluorescent dyes" in some chemical databases, a thorough investigation into
its specific spectral properties reveals a significant lack of data to support its application in
fluorescence microscopy. This technical guide provides a comprehensive summary of the
known characteristics of Acid Red 151 and highlights the critical data gaps for its potential use
in advanced microscopic imaging.

Physicochemical Properties

Acid Red 151 is a dark red powder with good solubility in water.[1][2] Its chemical structure and
other fundamental properties are summarized in the table below.

Spectral Properties

The most critical data for any dye intended for microscopy are its spectral characteristics. While
information on the absorbance of Acid Red 151 is available, there is a notable absence of data
regarding its fluorescence emission, a prerequisite for fluorescence microscopy.

Table 1: Summary of Quantitative Data for Acid Red 151
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Property Value References
Chemical Formula C22H15N4aNaO4S [11[3]
Molecular Weight 454.43 g/mol [1][3]

CAS Number 6406-56-0 [11[3]
Absorbance Maximum (Amax) 510 nm [4]

Molar Absorptivity (€) Data not available

Fluorescence Emission )
_ Data not available
Maximum (Aem)

Quantum Yield (®) Data not available

Stokes Shift Data not available

Note: The absence of data for molar absorptivity, fluorescence emission maximum, and
quantum yield is a significant limitation for the application of Acid Red 151 in quantitative and
qualitative fluorescence microscopy.

Experimental Protocols

Due to the lack of evidence supporting the use of Acid Red 151 as a fluorescent stain in
microscopy, no specific, validated experimental protocols are available in the scientific
literature. However, for researchers wishing to explore its potential, a generalized protocol for
staining cells with azo dyes is provided below. This protocol is a standard starting point and
would require extensive optimization and validation for Acid Red 151.

Generalized Protocol for Staining Cells with an Azo Dye:

» Solution Preparation: Prepare a stock solution of Acid Red 151 in an appropriate solvent
(e.g., distilled water or ethanol). The concentration will need to be determined empirically.

e Cell Culture and Fixation: Grow cells on a suitable substrate (e.g., glass coverslips). Fix the
cells using a standard protocol (e.g., 4% paraformaldehyde in PBS for 15 minutes at room
temperature).
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» Washing: Wash the fixed cells three times with Phosphate Buffered Saline (PBS).

» Staining: Incubate the fixed cells with the Acid Red 151 staining solution. Incubation time
and dye concentration are critical parameters that need to be optimized.

e Washing: Wash the stained cells extensively with PBS to remove unbound dye.

e Mounting: Mount the coverslips on microscope slides using an appropriate mounting
medium.

e Imaging: If any fluorescence is observed, image the samples using a fluorescence
microscope with an excitation source appropriate for the absorbance maximum (around 510
nm) and a suitable emission filter.

Mandatory Visualizations

To illustrate the typical workflow and the current state of knowledge for Acid Red 151 in
microscopy, the following diagrams are provided.

Imaging & Analysis

Sample Preparation Staining

Cell Culture Fixation Washing Staining Washing Data Analysis

Click to download full resolution via product page

Caption: General experimental workflow for staining biological samples for microscopy.
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Caption: Logical flow of available data and identified knowledge gaps for Acid Red 151.

Conclusion

While Acid Red 151 is a well-characterized dye for industrial purposes with a known
absorbance maximum at 510 nm, there is a critical lack of publicly available data on its
fluorescence properties. The absence of information on its emission spectrum, molar extinction
coefficient, and quantum yield makes it impossible to assess its suitability as a fluorophore for
microscopy. Researchers and professionals in drug development should exercise caution and
consider this compound as unvalidated for fluorescence imaging applications until
comprehensive photophysical characterization and specific staining protocols are established.
For fluorescence microscopy needs, it is recommended to select from a wide range of
commercially available and well-documented fluorescent probes with proven performance in
biological imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583777#spectral-properties-of-acid-red-151-for-
microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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